2-Picoline, 3-butyl-

• Molecular Formula: C10H15N
• Molecular Weight: 149.23 g/mol
• IUPAC Name: 3-butyl-2-methylpyridine
• InChI: InChI=1S/C10H15N/c1-3-4-6-10-7-5-8-11-9(10)2/h5,7-8H,3-4,6H2,1-2H3
• InChI Key: IOJMHLWMBNKRRM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(N=CC=C1)C

Description

2-Picoline, 3-butyl- is an organic compound belonging to the class of pyridine derivatives. It is characterized by a pyridine ring substituted with a methyl group at the second position and a butyl group at the third position. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

The synthesis of 2-Picoline, 3-butyl- can be achieved through several methods:

Condensation of Acetaldehyde and Ammonia: This method involves the condensation of acetaldehyde and ammonia in the presence of an oxide catalyst.

Condensation of Acetone and Acrylonitrile: Another method involves the condensation of acetone and acrylonitrile to produce 5-oxohexanenitrile, which then cyclizes to form 2-picoline.

Industrial production methods typically involve these synthetic routes due to their efficiency and scalability.

Chemical Reactions Analysis

2-Picoline, 3-butyl- undergoes various chemical reactions, including:

Oxidation: Oxidation of 2-picoline can be achieved using potassium permanganate, resulting in the formation of picolinic acid.

Substitution: Treatment of 2-methylpyridine with butyllithium results in the deprotonation of the methyl group, leading to the formation of lithium derivatives.

Condensation: The principal use of 2-picoline is as a precursor to 2-vinylpyridine, achieved by condensation with formaldehyde.

Common reagents used in these reactions include potassium permanganate, butyllithium, and formaldehyde. The major products formed from these reactions are picolinic acid and 2-vinylpyridine.

Scientific Research Applications

2-Picoline, 3-butyl- has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including dyes and resins.

Biology: The compound is studied for its role in the dynamics of electronically excited states using femtosecond time-resolved photoelectron imaging spectroscopy.

Medicine: It serves as an intermediate in the production of pharmaceuticals.

Industry: 2-Picoline, 3-butyl- is used as a solvent and a constituent in cigarette smoke, bone oil, coal tar, and coke oven emissions.

Mechanism of Action

The mechanism of action of 2-Picoline, 3-butyl- involves its interaction with various molecular targets and pathways. For example, the compound can undergo internal conversion from the S2 state to the vibrationally excited S1 state, which then deactivates to the S0 state . This process is studied using time-resolved photoelectron imaging spectroscopy to understand the dynamics of electronically excited states.

Comparison with Similar Compounds

2-Picoline, 3-butyl- can be compared with other similar compounds, such as:

2-Methylpyridine (2-Picoline): This compound is a precursor to 2-vinylpyridine and is used in the production of agrichemicals like nitrapyrin.

Picolinic Acid: Formed by the oxidation of 2-methylpyridine, picolinic acid is a bidentate chelating agent used in various biological processes.

3-Methylpyridine: Another isomer of picoline, used in the synthesis of various organic compounds.

The uniqueness of 2-Picoline, 3-butyl- lies in its specific substitution pattern, which imparts distinct chemical and physical properties compared to its isomers.